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Compound of Interest

Compound Name: ruvA protein

CAS No.: 115470-17-2

Cat. No.: B1169077

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the in vitro reconstitution of the E. coli

RuvABC resolvasome, a key protein complex involved in the processing of Holliday junctions

during DNA repair and recombination.[1] The protocols outlined below cover the preparation of

essential components, the assembly of the RuvABC complex on a DNA substrate, and the

analysis of the resulting DNA cleavage products.

Introduction
Homologous recombination is a critical pathway for the repair of DNA double-strand breaks and

the rescue of stalled replication forks.[1] A central intermediate in this process is the Holliday

junction (HJ), a four-way DNA structure that links the recombining DNA molecules.[2] The

RuvABC protein complex from E. coli is responsible for processing these junctions. The

complex consists of three proteins:

RuvA: A DNA-binding protein that specifically recognizes and binds to the Holliday junction,

forming a tetrameric complex that holds the junction in a planar configuration.[1][3]
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RuvB: An ATP-dependent DNA helicase that forms hexameric rings around the DNA arms of

the junction.[1] Working with RuvA, it promotes branch migration, moving the junction point

along the DNA.[4]

RuvC: A dimeric endonuclease (resolvase) that cleaves the Holliday junction to resolve it into

two separate DNA duplexes.[5][6]

The coordinated action of these three proteins, often referred to as the RuvABC resolvasome,

ensures the efficient and correct resolution of Holliday junctions.[4][7] The in vitro reconstitution

of this system is a powerful tool for studying the mechanisms of DNA repair and for screening

potential inhibitors in drug development programs.

Key Experimental Components & Conditions
Successful reconstitution of the RuvABC resolvasome requires carefully optimized

concentrations of proteins, DNA substrate, and buffer components. The following tables

summarize the quantitative parameters derived from established protocols.

Table 1: Protein and DNA Concentrations for RuvABC Resolution Assay

Component
Final
Concentration

Role Reference

Synthetic Holliday
Junction (5'-32P-
labeled)

1 nM DNA Substrate [5]

RuvA 20 nM
HJ Recognition and

Binding
[5]

RuvB 600 nM
Branch Migration

Motor
[5]

| RuvC | 10 nM | HJ Resolvase/Nuclease |[5] |

Table 2: Standard Resolution Assay Buffer Composition
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Component Concentration Purpose Reference

Tris-acetate, pH 8.0 50 mM Buffering Agent [5]

Magnesium Acetate

(Mg(OAc)2)
15 mM

Divalent cation,

cofactor for RuvC
[5]

Dithiothreitol (DTT) 1 mM Reducing Agent [5]

ATPγS or ATP 1 mM

Energy source for

RuvB (ATPγS can

block migration)

[5]

| Bovine Serum Albumin (BSA) | 50 µg/ml | Stabilizing Agent |[5] |

Table 3: Incubation and Analysis Parameters

Parameter Value Purpose Reference

Incubation
Temperature

37°C
Optimal
temperature for
enzyme activity

[5]

Incubation Time 30 minutes Reaction duration [5]

Analysis Method
12% Denaturing

PAGE

Separation of cleaved

DNA products
[5]

Sample Buffer

80% Formamide,

0.1% Bromophenol

Blue, 0.1% Xylene

Cyanol

Denatures and

prepares DNA for

loading

[5]

| Denaturation Step | 80°C for 3 minutes | Ensures DNA is single-stranded for analysis |[5] |

Experimental Protocols
Protocol 1: Preparation of a Synthetic Holliday Junction
Substrate
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This protocol describes the creation of a small, synthetic Holliday junction by annealing four

partially complementary oligonucleotides. One of the oligonucleotides is typically radiolabeled

for easy detection.

Materials:

Four oligonucleotides with sequences designed to form a stable, four-way junction.

T4 Polynucleotide Kinase (PNK)

[γ-32P]ATP

Annealing Buffer (e.g., 10 mM Tris-HCl, pH 8.0, 50 mM NaCl, 1 mM EDTA)

Nuclease-free water

Method:

Oligonucleotide Labeling: Set up a labeling reaction for one of the four oligonucleotides. For

a 20 µL reaction, combine:

10 pmol of the chosen oligonucleotide

2 µL of 10x PNK Buffer

1 µL of [γ-32P]ATP

1 µL of T4 PNK

Nuclease-free water to 20 µL

Incubate at 37°C for 30-60 minutes.

Heat-inactivate the enzyme at 65°C for 20 minutes.

Annealing Reaction: In a new tube, combine the four oligonucleotides (one of which is the

5'-32P-labeled oligo) in equimolar amounts in annealing buffer.

Heat the mixture to 95°C for 5 minutes in a heat block or thermocycler.
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Allow the mixture to cool slowly to room temperature over several hours. This gradual

cooling is crucial for proper annealing and junction formation.

The resulting Holliday junction substrate can be purified from a non-denaturing

polyacrylamide gel to ensure homogeneity.[8]

Protocol 2: In Vitro RuvABC Reconstitution and
Resolution Assay
This protocol details the steps for assembling the RuvABC resolvasome on the prepared

Holliday junction substrate and analyzing the cleavage products.

Materials:

Purified RuvA, RuvB, and RuvC proteins.[9][10]

32P-labeled synthetic Holliday junction substrate (from Protocol 1).

Resolution Assay Buffer (see Table 2).

Sample Buffer (see Table 3).

Nuclease-free water.

Method:

Reaction Setup: Prepare the reactions in 1.5 mL microcentrifuge tubes. A total reaction

volume of 20 µL is common.[5] It is recommended to prepare a master mix of buffer and

substrate.

Control Reactions: Set up the following controls to ensure the activity of each component:

Holliday Junction only

Holliday Junction + RuvC only

Holliday Junction + RuvA + RuvB
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Full Reaction: For the complete resolvasome reaction, add the components in the following

order to the reaction tube:

Nuclease-free water to final volume.

Resolution Assay Buffer (to 1x).

32P-labeled Holliday Junction (to 1 nM).[5]

RuvA protein (to 20 nM).[5]

RuvB protein (to 600 nM).[5]

Incubate for 5 minutes at room temperature to allow RuvAB complex formation on the

junction.

Initiate the reaction by adding RuvC protein (to 10 nM).[5]

Incubation: Gently mix the reactions and incubate at 37°C for 30 minutes.[5]

Reaction Termination and Preparation for Analysis:

Stop the reaction by adding an equal volume (20 µL) of Sample Buffer.[5]

Heat the samples at 80°C for 3 minutes to denature the DNA.[5]

Quickly chill the samples on ice.

Analysis by Denaturing PAGE:

Load the samples onto a 12% denaturing polyacrylamide gel containing urea.

Run the gel until the dye fronts have migrated an appropriate distance.

Expose the gel to a phosphor screen or X-ray film to visualize the radiolabeled DNA

bands.

Expected Result: In the complete RuvABC reaction, the full-length labeled oligonucleotide

from the intact junction will be cleaved into smaller, faster-migrating fragments, which
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appear as new bands on the gel.[5]

Visualizations
RuvABC Resolvasome: Assembly and Action Pathway
The following diagram illustrates the sequential assembly of the RuvABC complex on a

Holliday junction and the subsequent resolution process.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC316879/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RuvABC Assembly and Resolution Pathway
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Caption: The assembly of the RuvABC resolvasome and resolution of a Holliday junction.
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Experimental Workflow: RuvABC In Vitro Resolution
Assay
This diagram outlines the major steps of the experimental protocol, from component

preparation to final data analysis.

Workflow for In Vitro RuvABC Resolution Assay

1. Prepare 5'-32P Labeled
Holliday Junction Substrate

3. Set Up Reaction Mix
(Buffer, Substrate, Proteins)
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RuvA, RuvB, RuvC Proteins

4. Incubate at 37°C
(30 minutes)

 Assemble RuvABC
 on substrate 

5. Terminate Reaction
& Denature Products

 Resolution occurs 

6. Denaturing PAGE
(12% Acrylamide)

7. Autoradiography &
Data Analysis

 Separate cleaved
 products 
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Caption: Step-by-step workflow for the in vitro RuvABC Holliday junction resolution assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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